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Compound of Interest

Compound Name: 2-Methoxyethyl acetoacetate

Cat. No.: B1582607 Get Quote

An In-depth Technical Guide to 2-Methoxyethyl
Acetoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Methoxyethyl acetoacetate (2-MEAA). It includes detailed information on its

synthesis, analytical characterization, chemical reactivity, and applications, with a focus on data

presentation in structured tables and detailed experimental protocols.

Core Physical and Chemical Properties
2-Methoxyethyl acetoacetate is a β-keto ester characterized by the presence of both an ester

and a ketone functional group. This structure imparts unique reactivity, making it a versatile

intermediate in organic synthesis.

Physical Properties
A summary of the key physical properties of 2-Methoxyethyl acetoacetate is presented in

Table 1.
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Property Value Reference

Molecular Formula C₇H₁₂O₄ [1][2]

Molecular Weight 160.17 g/mol [1]

Appearance
Colorless to light yellowish

liquid
[2]

Boiling Point 120 °C at 20 mmHg

Density 1.09 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.434

Flash Point 103 °C (217.4 °F) - closed cup

Water Solubility 100 g/L at 20 °C [2]

Spectroscopic Data
The structural features of 2-Methoxyethyl acetoacetate can be confirmed using various

spectroscopic techniques.

¹H NMR: Proton NMR spectra are available and can be used for structural confirmation.[3]

¹³C NMR: The carbon spectrum provides evidence for the different carbon environments

within the molecule.[4]

GC-MS: Gas Chromatography-Mass Spectrometry can be used to determine the purity and

identify the fragmentation pattern of the molecule. The NIST library entry for 2-MEAA is

340507.[1]

Infrared (IR) Spectroscopy: IR spectra will show characteristic peaks for the C=O (ester and

ketone) and C-O-C (ether) functional groups.[2]

Synthesis of 2-Methoxyethyl Acetoacetate
There are two primary methods for the synthesis of 2-Methoxyethyl acetoacetate: the

reaction of diketene with 2-methoxyethanol and the transesterification of an alkyl acetoacetate.
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Synthesis from Diketene and 2-Methoxyethanol
This is a common and efficient method for preparing acetoacetate esters.[5]

Reaction:

Diketene

2-Methoxyethyl acetoacetate

2-Methoxyethanol

Click to download full resolution via product page

Caption: Synthesis of 2-MEAA from Diketene.

Experimental Protocol:

To a reaction vessel equipped with a stirrer, thermometer, and addition funnel, add 2-

methoxyethanol.

Heat the 2-methoxyethanol to approximately 80-85 °C.[5]

Add a catalytic amount of a basic catalyst, such as anhydrous sodium acetate.[5]

Slowly add diketene dropwise to the heated 2-methoxyethanol over a period of 2.5 hours,

maintaining the temperature between 60-115 °C.[5] The reaction is exothermic.

After the addition is complete, continue stirring the mixture for an additional 30 minutes.[5]

The crude product can then be purified by vacuum distillation. The fraction boiling at 120

°C/20 mmHg is collected.

Synthesis via Transesterification
This method involves the reaction of a more readily available acetoacetate ester, such as ethyl

acetoacetate, with 2-methoxyethanol in the presence of a catalyst.[6]
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Reaction:

Ethyl acetoacetate

2-Methoxyethyl acetoacetate

2-Methoxyethanol

Ethanol
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Caption: Transesterification Synthesis of 2-MEAA.

Experimental Protocol:

Combine ethyl acetoacetate, 2-methoxyethanol, and a suitable catalyst (e.g., Na₂Si₂O₅, or a

Lewis acid) in a round-bottom flask equipped with a distillation apparatus.[7]

Heat the reaction mixture to reflux.[7]

Continuously remove the ethanol byproduct by distillation to drive the equilibrium towards the

formation of the desired product.[6]

Monitor the reaction progress using a suitable analytical technique such as GC.

Upon completion, the catalyst is removed by filtration, and the product is purified by vacuum

distillation.

Chemical Reactivity and Applications
The reactivity of 2-Methoxyethyl acetoacetate is dominated by the acetoacetate functional

group, which exhibits keto-enol tautomerism and possesses an acidic α-proton.

Keto-Enol Tautomerism
Like other β-keto esters, 2-MEAA exists as an equilibrium mixture of its keto and enol

tautomers. The enolate form is a potent nucleophile.[2]
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Caption: Keto-Enol Tautomerism of 2-MEAA.

Use in Nimodipine Synthesis
2-Methoxyethyl acetoacetate is a key starting material in the synthesis of Nimodipine, a

dihydropyridine calcium channel blocker.[8] The synthesis involves a Hantzsch-type pyridine

synthesis.

Reaction Workflow:

2-Methoxyethyl acetoacetate

2-(3-nitrobenzylidene)-
acetoacetate-2-methoxyethyl ester

Knoevenagel condensation

Nimodipine

Cyclization

Isopropyl 3-aminocrotonate

Click to download full resolution via product page

Caption: Synthesis of Nimodipine from 2-MEAA.

Experimental Protocol Outline (based on a patent for Nimodipine synthesis):[8]
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Step 1: Knoevenagel Condensation: React 2-Methoxyethyl acetoacetate with 3-

nitrobenzaldehyde in the presence of a base catalyst to form 2-(3-nitrobenzylidene)-

acetoacetate-2-methoxyethyl ester.

Step 2: Cyclization: The intermediate from Step 1 is reacted with isopropyl 3-aminocrotonate

in a suitable solvent like a fatty alcohol.[8]

The reaction mixture is heated to around 30-70 °C.[8]

After the reaction is complete, the Nimodipine product is isolated and purified, often by

crystallization.

Application in Polymer Chemistry: Crosslinking
The acetoacetate group in 2-MEAA can be incorporated into polymers and subsequently used

for crosslinking reactions, particularly with amines, to form stable enamine linkages.[9][10] This

is valuable in the formulation of coatings and adhesives.

Crosslinking Reaction:

Acetoacetate-functionalized
polymer

Crosslinked polymer
(enamine linkage)

Diamine
crosslinker

Click to download full resolution via product page

Caption: Crosslinking via Enamine Formation.

Experimental Protocol Outline:[9]

An acetoacetate-functionalized polymer (e.g., a latex) is prepared.

A diamine crosslinker, such as 1,6-hexanediamine, is added to the polymer dispersion.[9]

The mixture is allowed to cure, often at ambient temperature, to form a crosslinked film.[9]
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The extent of crosslinking can be monitored by techniques such as FTIR spectroscopy.[11]

Biological Activity: A Note of Caution
Some sources suggest that 2-Methoxyethyl acetoacetate may act as a calcium antagonist

and inhibit the growth of HL-60 (human promyelocytic leukemia) cells. However, a thorough

review of the scientific literature did not yield direct experimental evidence to substantiate these

specific claims for 2-Methoxyethyl acetoacetate itself.

It is noteworthy that the parent alcohol, 2-methoxyethanol (ethylene glycol monomethyl ether),

is known to cause testicular toxicity, and some studies have shown that this toxicity can be

mitigated by the administration of calcium channel blockers.[12] This suggests a potential link

between the metabolic pathways of related compounds and calcium homeostasis, but does not

provide direct evidence for 2-Methoxyethyl acetoacetate acting as a calcium channel blocker.

Further research is required to validate the purported biological activities of 2-Methoxyethyl
acetoacetate.

Safety and Handling
2-Methoxyethyl acetoacetate is classified as a hazardous substance.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautions: Handle in a well-ventilated area, wear appropriate personal protective

equipment (gloves, safety glasses, lab coat), and avoid inhalation, ingestion, and contact

with skin and eyes.[2]

Conclusion
2-Methoxyethyl acetoacetate is a valuable and versatile chemical intermediate with well-

defined physical and chemical properties. Its synthesis is readily achievable through

established methods, and its reactivity, particularly of the acetoacetate group, allows for its use

in the production of pharmaceuticals like Nimodipine and in the crosslinking of polymers. While

there are some mentions of its biological activity, these claims require further scientific
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investigation and validation. Researchers and drug development professionals should handle

this compound with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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